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Compound of Interest

Compound Name: 3,3-Dimethyl-2-butanol-d3

Cat. No.: B15289596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for deuterated alcohols. It is intended to serve as a vital resource for laboratory

personnel and professionals in the drug development industry, offering detailed information on

potential hazards, proper handling procedures, and emergency protocols. This guide

emphasizes the importance of understanding the unique properties of these isotopically labeled

compounds to ensure a safe working environment.

Introduction to Deuterated Alcohols
Deuterated alcohols are a class of compounds where one or more hydrogen atoms have been

replaced by their heavier isotope, deuterium. This isotopic substitution, while having a minimal

impact on the general chemical properties, can significantly alter the metabolic fate and

pharmacokinetic profile of these molecules due to the kinetic isotope effect (KIE). The C-D

bond is stronger than the C-H bond, leading to a slower rate of metabolism by enzymes such

as alcohol dehydrogenase. This property has made deuterated compounds, including alcohols,

valuable tools in mechanistic studies and as active pharmaceutical ingredients with potentially

improved therapeutic profiles. However, these altered metabolic rates also necessitate a

thorough evaluation of their safety profiles.

Hazard Identification and Classification
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Deuterated alcohols generally share the same hazard classifications as their non-deuterated

(protio) counterparts. The primary hazards include flammability and toxicity. The specific hazard

classifications for several common deuterated alcohols are summarized in the table below. It is

crucial to consult the Safety Data Sheet (SDS) for each specific deuterated alcohol before use.

Table 1: Hazard Classification of Common Deuterated Alcohols
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Deuterated Alcohol
GHS Hazard
Classifications

Hazard Statements

Methanol-d4 (CD₃OD)

Flammable liquids (Category

2), Acute toxicity, Oral

(Category 3), Acute toxicity,

Dermal (Category 3), Acute

toxicity, Inhalation (Category

3), Specific target organ

toxicity — single exposure

(Category 1)

H225, H301, H311, H331,

H370

Ethanol-d6 (C₂D₅OD)
Flammable liquids (Category

2), Eye irritation (Category 2A)
H225, H319

2-Propanol-d8 (Isopropanol-

d8)

Flammable liquids (Category

2), Eye irritation (Category 2A),

Specific target organ toxicity —

single exposure (Category 3)

H225, H319, H336

n-Butanol-d10

Flammable liquids (Category

3), Acute toxicity, Oral

(Category 4), Skin irritation

(Category 2), Serious eye

damage (Category 1), Specific

target organ toxicity — single

exposure (Category 3)

H226, H302, H315, H318,

H335, H336

tert-Butanol-d10

Flammable liquids (Category

2), Acute toxicity, Inhalation

(Category 4), Eye irritation

(Category 2A), Specific target

organ toxicity — single

exposure (Category 3)

H225, H332, H319, H335,

H336

Toxicological Properties
The toxicity of deuterated alcohols is closely related to their protio-analogs. The primary route

of metabolism for simple alcohols involves oxidation by alcohol dehydrogenase (ADH) to an
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aldehyde, which is then further oxidized by aldehyde dehydrogenase (ALDH) to a carboxylic

acid. The substitution of hydrogen with deuterium at the site of oxidation can significantly slow

down this metabolic process due to the kinetic isotope effect.

For instance, the metabolism of deuterated ethanol to acetaldehyde is slower than that of

ethanol. This can lead to a prolonged presence of the alcohol in the bloodstream and

potentially altered toxicological effects. While this may reduce the peak concentration of the

toxic aldehyde metabolite, the extended exposure to the alcohol itself must be considered.

Table 2: Acute Toxicity Data for Deuterated and Non-Deuterated Alcohols

Compound Route Species LD50

Methanol Oral Rat 5628 mg/kg

Methanol-d4 Oral Rat 5628 mg/kg[1]

Ethanol Oral Mouse 8300 mg/kg[2]

Ethanol-d6 - - Data not available

2-Propanol - - Data not available

2-Propanol-d8 - - Data not available

n-Butanol - - Data not available

n-Butanol-d10 - - Data not available

tert-Butanol - - Data not available

tert-Butanol-d10 - - Data not available

Note: Specific LD50 data for many deuterated alcohols are not readily available and are often

extrapolated from their non-deuterated counterparts.

Metabolic Pathways
The metabolic pathways of methanol and ethanol are well-characterized. Deuteration at the

carbinol carbon can significantly impact the rate of the initial oxidation step.
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Methanol Metabolism

Ethanol Metabolism

Methanol
(or Deuterated Methanol)

Formaldehyde
(or Deuterated Formaldehyde)

Alcohol Dehydrogenase (ADH)
(Slower with Deuteration) Formic Acid

(or Deuterated Formic Acid)
Aldehyde Dehydrogenase (ALDH)

Ethanol
(or Deuterated Ethanol)

Acetaldehyde
(or Deuterated Acetaldehyde)

Alcohol Dehydrogenase (ADH)
(Slower with Deuteration) AcetateAldehyde Dehydrogenase (ALDH)
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Metabolic pathways of methanol and ethanol.

Physical and Chemical Properties
Deuterated alcohols have physical properties very similar to their corresponding non-

deuterated forms. However, slight differences in properties such as density and boiling point

can exist. The flammability characteristics, particularly the flash point, are of critical importance

for safe handling.

Table 3: Physical Properties of Deuterated Alcohols
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Compound
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Flash Point
(°C)

Density (g/mL
at 25°C)

Methanol-d4 36.07 65[3] 9.7 - 11 0.888[3]

Ethanol-d1

(Ethanol-OD)
47.08 78 13 0.806

Ethanol-d6 52.10 78[4] - 0.892[4]

2-Propanol-d8 68.14 82 12[5] 0.890

n-Butanol-d10 84.18 116-118[6] 34[6] 0.920[6]

tert-Butanol-d10 84.18 82[7] 11.1 0.893[7]

Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

deuterated alcohols.

5.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield should always be worn.

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) are required. A

lab coat or chemical-resistant apron should also be worn.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If engineering controls are not sufficient, a respirator with an

appropriate organic vapor cartridge may be necessary.

5.2. Safe Handling Practices

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Use only in a well-ventilated area or a chemical fume hood.
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Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Wash hands thoroughly after handling.

5.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition.

Store separately from oxidizing agents and other incompatible materials.

Flammable liquid storage cabinets are recommended.

Experimental Protocols for Safety Assessment
Standardized methods are used to determine the key safety parameters of chemical

substances.

6.1. Determination of Acute Oral Toxicity (LD50)

The OECD Guideline 425 (Up-and-Down Procedure) is a commonly used method to determine

the LD50 of a substance while minimizing the number of animals used.[8][9]

Experimental Workflow for OECD 425:
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(Factor of 3.2)
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Workflow for OECD 425 Acute Oral Toxicity Test.
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Methodology Summary:

Dose Selection: A starting dose level is chosen based on existing information, with a default

progression factor of 3.2 between dose levels.

Animal Dosing: A single animal is dosed.

Observation: The animal is observed for signs of toxicity and mortality, typically for up to 14

days.

Dose Adjustment: If the animal survives, the dose for the next animal is increased. If the

animal dies, the dose for the next animal is decreased.

Stopping Criteria: The test is stopped when specific criteria are met, such as a certain

number of dose reversals (survival followed by death or vice versa).

LD50 Calculation: The LD50 is then calculated using the maximum likelihood method.

6.2. Determination of Flash Point

The flash point of a flammable liquid is determined using a closed-cup or open-cup method.

The Pensky-Martens closed-cup test (ASTM D93) is a widely accepted standard.[10][11][12]

[13]

Methodology Summary (ASTM D93):

Apparatus: A Pensky-Martens closed-cup tester is used.

Sample Preparation: The sample is placed in the test cup to a specified level.

Heating and Stirring: The sample is heated at a controlled rate while being continuously

stirred.

Ignition Source Application: At regular temperature intervals, the stirring is stopped, and an

ignition source is introduced into the vapor space above the liquid.

Flash Point Determination: The flash point is the lowest temperature at which the application

of the ignition source causes the vapors to ignite.
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Emergency Procedures
7.1. Spills and Leaks

Eliminate all ignition sources.

Ventilate the area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

7.2. Fire

Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.

Do not use a solid stream of water, as it may scatter and spread the fire.

Cool fire-exposed containers with water spray.

7.3. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, give them one or two glasses

of water to drink. Seek immediate medical attention.

Waste Disposal
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Deuterated alcohols should be disposed of as hazardous waste in accordance with local, state,

and federal regulations. They should not be poured down the drain. Collect waste in properly

labeled containers and arrange for disposal by a licensed hazardous waste disposal company.

Conclusion
Deuterated alcohols, while valuable in research and pharmaceutical development, present

similar hazards to their non-deuterated counterparts, primarily flammability and toxicity. The key

difference lies in their altered metabolism due to the kinetic isotope effect, which necessitates

careful consideration of their toxicological profiles. By adhering to the safety precautions,

handling procedures, and emergency protocols outlined in this guide, researchers and

professionals can work safely with these important compounds. Always prioritize consulting the

specific Safety Data Sheet for any deuterated alcohol before its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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